Cas no 1181653-30-4 (2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide)

• Product Name: 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide
• CAS No: 1181653-30-4
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2162071
• Update Time: 2025-06-15

2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isopropyl-n-(4-methyl-benzyl)-acetamide
• 2-Chloro-N-isopropyl-N-(4-methylbenzyl)acetamide
• AM90947
• 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide

• Inchi： 1S/C13H18ClNO/c1-10(2)15(13(16)8-14)9-12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3
• InChI Key： KFXWBULZNLUGBY-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC(C)=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide

Introduction to 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide (CAS No. 1181653-30-4)

2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide, identified by its CAS number 1181653-30-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential applications in drug development. The molecular structure of 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide features a chloro group, an isopropyl group, and a 4-methyl-benzyl moiety, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide have been subjects of extensive research due to its potential pharmacological effects. Amides are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The presence of the chloro group in the molecule enhances its lipophilicity, making it more soluble in organic solvents and potentially more bioavailable when administered orally or topically.

In recent years, there has been growing interest in the development of novel amide derivatives as therapeutic agents. The specific substitution pattern in 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide makes it a promising candidate for further investigation. Researchers have been exploring its potential in various pharmacological contexts, including the treatment of neurological disorders and infectious diseases. The isopropyl and 4-methyl-benzyl groups contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for its therapeutic efficacy.

The chemical properties of 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide also make it a valuable intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to design derivatives with enhanced or modified biological activities. This flexibility is particularly important in drug discovery pipelines, where the ability to tailor molecular structures can lead to the identification of more effective therapeutic agents.

One of the most exciting areas of research involving 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide is its potential application in the treatment of neurological disorders. Studies have suggested that amide derivatives can modulate neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and Parkinson's disease. The lipophilic nature of this compound enhances its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

In addition to its neurological applications, 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide has shown promise in combating infectious diseases. The compound's ability to interact with bacterial enzymes has been explored in efforts to develop novel antibiotics. By inhibiting key enzymatic pathways, this molecule could help overcome antibiotic resistance mechanisms that have become increasingly prevalent in recent years. Such findings highlight the importance of continued research into amide-based compounds as potential solutions to global health challenges.

The synthesis of 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The use of catalytic methods and green chemistry principles has further enhanced the sustainability of its production process.

The pharmacokinetic profile of 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties, which provide insights into its potential side effects and dosing regimens. These studies are essential for translating preclinical findings into safe and effective clinical therapies.

The regulatory landscape for new pharmaceutical compounds like 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Researchers must navigate these requirements carefully to ensure that their findings are robust enough to support regulatory submissions.

In conclusion, 2-Chloro-N-isopropyl-N-(4-methyl-benzyl)-acetamide (CAS No. 1181653-30-4) represents a significant area of interest in pharmaceutical research due to its unique chemical structure and potential biological activities. Its synthesis, characterization, and pharmacological evaluation continue to drive advancements in drug development. As our understanding of this compound grows, so does the potential for new therapeutic applications that could improve human health worldwide.